(2Z)-6-methoxy-2-(3-nitrobenzylidene)-1-benzofuran-3(2H)-one

• IUPAC Name: (2Z)-6-methoxy-2-[(3-nitrophenyl)methylidene]-1-benzofuran-3-one
• InChI: InChI=1S/C16H11NO5/c1-21-12-5-6-13-14(9-12)22-15(16(13)18)8-10-3-2-4-11(7-10)17(19)20/h2-9H,1H3/b15-8-
• InChI Key: WBPCAUXVPYFAEE-NVNXTCNLSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)C(=O)C(=CC3=CC(=CC=C3)[N+](=O)[O-])O2
• Isomeric SMILES: COC1=CC2=C(C=C1)C(=O)/C(=C/C3=CC(=CC=C3)[N+](=O)[O-])/O2
• Molecular Formula: C16H11NO5
• Molecular Weight: 297.26 g/mol

Description

(2Z)-6-methoxy-2-(3-nitrobenzylidene)-1-benzofuran-3(2H)-one, also known as NB-1, is a synthetic compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of benzofuran derivatives and has shown promising results in various scientific research studies.

Scientific Research Applications

Photocatalytic Applications

The photocatalytic oxidation of benzyl alcohol and its derivatives into corresponding aldehydes on titanium dioxide under visible light irradiation demonstrates the potential of benzofuran derivatives in photocatalysis. This process, which involves the conversion at high selectivity and conversion rates under an O2 atmosphere, highlights the role of such compounds in enhancing the efficiency of photocatalytic reactions under both UV and visible light (Higashimoto et al., 2009).

Photoreactivity

Benzofuran derivatives have been investigated for their photoreactivity, as demonstrated by the study on substituted nitrobenzyl groups covalently bonded to N-(4-hydroxy-3-methoxybenzyl)acetamide, showing differential decomposition rates under irradiation. This research sheds light on the electronic characteristics of these compounds and their potential applications in photo-induced processes (Katritzky et al., 2003).

Spectral and Structural Characterization

The vibrational and electronic properties of benzofuran derivatives have been thoroughly analyzed, providing insights into their ground state characteristics through experimental techniques like FT-IR, FT-Raman, and UV spectra. Such studies are crucial for understanding the fundamental properties of these compounds and their potential applications in various scientific fields (Veeraiah et al., 2012).

Antimicrobial and Antioxidant Activities

Benzofuran derivatives have been synthesized and tested for their antimicrobial and antioxidant properties. Studies demonstrate the potential of these compounds in combating microbial infections and oxidative stress, highlighting their significance in medicinal chemistry and pharmaceutical applications (Rashmi et al., 2014).